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Abstract
The Vhr1p (Vitamin H Regulator 1) protein in Saccharomyces cerevisiae is a critical

transcription factor involved in maintaining biotin homeostasis. Encoded by the YIL056W open

reading frame, Vhr1p functions as a transcriptional activator, primarily controlling the

expression of genes responsible for biotin uptake and the transport of biotin precursors in

response to low intracellular biotin levels. This technical guide provides a comprehensive

overview of Vhr1p, including its molecular function, regulatory mechanisms, and known target

genes. It details the experimental protocols used to elucidate the function of Vhr1p and

presents quantitative data on its activity. Furthermore, this guide includes diagrams of the

Vhr1p signaling pathway and experimental workflows to facilitate a deeper understanding of its

role in yeast cellular physiology.

Introduction
Biotin, also known as vitamin H, is an essential cofactor for a number of carboxylase enzymes

involved in critical metabolic processes such as fatty acid synthesis, amino acid metabolism,

and gluconeogenesis. In the budding yeast Saccharomyces cerevisiae, the regulation of biotin

levels is crucial for cellular viability and growth. Vhr1p has been identified as a key

transcriptional regulator in the biotin-sensing signal transduction cascade.[1] Under conditions

of biotin scarcity, Vhr1p activates the expression of genes necessary for the uptake of biotin

and its precursors from the extracellular environment.[1] Understanding the function and
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regulation of Vhr1p is pivotal for dissecting the molecular mechanisms of nutrient sensing and

metabolic regulation in yeast, and may offer insights into analogous pathways in other

eukaryotes.

Molecular Characteristics and Function
Vhr1p is a 640-amino acid protein with distinct functional domains that govern its activity as a

transcription factor.[2]

N-Terminal DNA-Binding Domain: The N-terminal region of Vhr1p contains a Domain of

Unknown Function 352 (DUF352), spanning residues 11-107.[2] Experimental evidence from

yeast one-hybrid analyses has demonstrated that this domain is responsible for biotin-

dependent binding to a specific DNA sequence in the promoters of its target genes.[1]

C-Terminal Transcriptional Activation Domain: The C-terminal portion of Vhr1p is responsible

for triggering transcriptional activation, also in a biotin-dependent manner.[1]

Vhr1p recognizes and binds to a palindromic 18-nucleotide sequence known as the Vitamin H-

Responsive Element (VHRE). The consensus sequence for the VHRE is AATCA-N8-TGAYT.[1]

This motif has been identified in the promoter regions of its primary target genes, VHT1 and

BIO5.[1]

The Vhr1p Signaling Pathway
The Vhr1p-mediated signaling pathway is a direct response to intracellular biotin levels.
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[https://www.benchchem.com/product/b1575614#vhr1p-transcription-factor-in-
saccharomyces-cerevisiae]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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